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Compound of Interest

Compound Name: 4-Phenoxyphenol

Cat. No.: B1666991

Providing critical safety and logistical information for the proper handling and disposal of 4-
Phenoxyphenol is essential for maintaining a safe laboratory environment and ensuring
regulatory compliance. This guide offers procedural, step-by-step instructions to mitigate risks
and manage the disposal process effectively. Adherence to these protocols is vital for the
protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before handling 4-Phenoxyphenol, it is imperative to be familiar with its potential hazards.
This compound is toxic if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[1][2][3][4] It is also toxic to aquatic life, and its discharge into the
environment must be avoided.[1][5]

Personal Protective Equipment (PPE): Always wear the following PPE when handling 4-
Phenoxyphenol:

o Eye Protection: Chemical safety goggles or a face shield.[1]

o Hand Protection: Protective gloves that are resistant to chemicals.[1] Always inspect gloves
before use and use proper glove removal technique to avoid skin contact.[1]

o Body Protection: A lab coat, apron, or other protective clothing to prevent skin contact.[1][2]
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o Respiratory Protection: In case of insufficient ventilation or the potential for dust formation,
use a NIOSH-approved respirator.[3]

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.[1][3] Facilities storing or utilizing this material should be
equipped with an eyewash station and a safety shower.[6]

Emergency Procedures

In the event of an emergency, follow these procedures:

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1][5] Remove
contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
medical attention.[5]

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing.[1][5] Seek medical attention if irritation persists.[3]

« Inhalation: Move the person into fresh air.[1] If not breathing, give artificial respiration.
Consult a physician.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[1] Rinse mouth with water and consult a physician immediately.[1]

o Spills: In case of a spill, avoid dust formation.[1] Remove all sources of ignition.[2] Ventilate
the area. Sweep up the spilled material and place it into a suitable, closed, and labeled
container for disposal.[1][2][3] Do not let the product enter drains.[1]

Quantitative Data for 4-Phenoxyphenol

The following table summarizes key quantitative data for 4-Phenoxyphenol:
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Property Value Reference
Molecular Formula C12H1002 [4]
Molecular Weight 186.21 g/mol [4]
Appearance Beige crystalline powder [7]
Melting Point 80-84 °C [7]
Boiling Point 177-180 °C at 11 mmHg [7]

4.95 mg/L for Pimephales
Toxicity to Fish (LC50) promelas (fathead minnow) [1][5]

over 96 hours

Step-by-Step Disposal Protocol

The proper disposal of 4-Phenoxyphenol is governed by federal, state, and local regulations.
[8] The primary federal regulation is the Resource Conservation and Recovery Act (RCRA).[8]
The following protocol provides a general guideline; always consult with your institution's
Environmental Health and Safety (EHS) department for specific procedures.

¢ Waste Identification and Collection:

o Collect all surplus and non-recyclable 4-Phenoxyphenol waste in a designated,
compatible, and properly sealed container.[1][2][3]

o Do not mix with other waste streams unless instructed to do so by your EHS department.

o Contaminated materials, such as PPE and spill cleanup debris, should also be collected
as hazardous waste.[9]

o Container Labeling:

o Clearly label the waste container with the words "Hazardous Waste," the full chemical
name "4-Phenoxyphenol,” and any other information required by your institution and local
regulations.[2][9]

o Storage:
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o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1][2]

o Ensure the container is stored in a designated satellite accumulation area until it is ready
for pickup by a licensed disposal company.

e Final Disposal:

o Arrange for the disposal of the waste through a licensed hazardous waste disposal
company.[1]

o The recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Contaminated packaging should be disposed of as unused product.[1]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste.[9] The clean container can then be disposed of as regular trash after
defacing the label.[9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
Phenoxyphenol.
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4-Phenoxyphenol Disposal Workflow
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Caption: Logical workflow for the proper disposal of 4-Phenoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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